Cas no 1431729-71-3 (4-(4-tert-Butyl-thiazol-2-yl)-2-chloro-pyridine)

4-(4-tert-Butyl-thiazol-2-yl)-2-chloro-pyridine is a specialized heterocyclic compound featuring a pyridine core substituted with a chloro group at the 2-position and a 4-tert-butyl-thiazol-2-yl moiety at the 4-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The tert-butyl group enhances lipophilicity, while the thiazole and pyridine rings contribute to its potential as a ligand or building block for bioactive molecules. Its well-defined reactivity profile allows for selective modifications, facilitating applications in drug discovery and material science. The compound is typically handled under controlled conditions due to its sensitivity.

4-(4-tert-Butyl-thiazol-2-yl)-2-chloro-pyridine structure

1431729-71-3 structure

Product Name:4-(4-tert-Butyl-thiazol-2-yl)-2-chloro-pyridine

CAS No:1431729-71-3

MF:C₁₂H₁₃ClN₂S

MW:252.763020277023

CID:5218842

Update Time:2025-05-25

4-(4-tert-Butyl-thiazol-2-yl)-2-chloro-pyridine Chemical and Physical Properties

Names and Identifiers

- 4-(4-tert-Butyl-thiazol-2-yl)-2-chloro-pyridine
- Inchi： 1S/C12H13ClN2S/c1-12(2,3)9-7-16-11(15-9)8-4-5-14-10(13)6-8/h4-7H,1-3H3
- InChI Key： MOIWMPMZYLZDFZ-UHFFFAOYSA-N
- SMILES： C1(Cl)=NC=CC(C2=NC(C(C)(C)C)=CS2)=C1

4-(4-tert-Butyl-thiazol-2-yl)-2-chloro-pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM504379-1g	4-(tert-Butyl)-2-(2-chloropyridin-4-yl)thiazole	1431729-71-3	97%	1g	$784	2022-09-29

4-(4-tert-Butyl-thiazol-2-yl)-2-chloro-pyridine Related Literature

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Additional information on 4-(4-tert-Butyl-thiazol-2-yl)-2-chloro-pyridine

Comprehensive Overview of 4-(4-tert-Butyl-thiazol-2-yl)-2-chloro-pyridine (CAS No. 1431729-71-3)

4-(4-tert-Butyl-thiazol-2-yl)-2-chloro-pyridine (CAS No. 1431729-71-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule combines a pyridine ring with a thiazole moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structure, featuring a tert-butyl group and a chloro substituent, contributes to its distinct chemical properties and potential applications.

In recent years, the demand for 4-(4-tert-Butyl-thiazol-2-yl)-2-chloro-pyridine has surged due to its role in developing novel small-molecule inhibitors and crop protection agents. Researchers are particularly interested in its ability to modulate biological pathways, making it a candidate for drug discovery projects targeting kinase inhibition and anti-inflammatory therapies. The compound's CAS No. 1431729-71-3 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

From a synthetic perspective, 4-(4-tert-Butyl-thiazol-2-yl)-2-chloro-pyridine is often synthesized via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to introduce diverse functional groups. Its thiazole-pyridine scaffold is structurally similar to several FDA-approved drugs, which has spurred interest in its derivatization for structure-activity relationship (SAR) studies. This aligns with the current trend of fragment-based drug design, where researchers optimize small fragments like this compound to enhance binding affinity.

The agrochemical industry also explores CAS 1431729-71-3 for developing next-generation pesticides and herbicides. Its chloropyridine segment is known to interact with plant enzymes, offering potential modes of action against resistant pests. Sustainability-focused innovations, such as green chemistry approaches, are being applied to its synthesis to reduce environmental impact—a topic highly searched in academic and industrial circles.

Analytical characterization of 4-(4-tert-Butyl-thiazol-2-yl)-2-chloro-pyridine typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques ensure compliance with stringent regulatory standards for pharmaceutical intermediates. The compound's logP and solubility profiles are critical parameters for formulation scientists, as highlighted in recent ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies.

Emerging applications of 1431729-71-3 include its use in metal-organic frameworks (MOFs) and catalysis, where its nitrogen-rich structure acts as a ligand for transition metals. This intersects with the hot topic of renewable energy, as such materials are investigated for CO2 capture and hydrogen storage. These interdisciplinary connections enhance the compound's visibility in search engines and academic literature.

In summary, 4-(4-tert-Butyl-thiazol-2-yl)-2-chloro-pyridine (CAS No. 1431729-71-3) is a multifaceted compound bridging drug discovery, agrochemical innovation, and materials science. Its thiazole-pyridine hybrid architecture continues to inspire research across multiple disciplines, addressing contemporary challenges like drug resistance and sustainable agriculture. As synthetic methodologies advance, this compound is poised to play a pivotal role in next-generation scientific breakthroughs.